Cas no 23936-11-0 (3-Methylpiperazin-2-one)

• Product name: 3-Methylpiperazin-2-one
• CAS No: 23936-11-0
• MF: C₅H₁₀N₂O
• MW: 114.1457
• MDL: MFCD00154705
• CID: 823376
• PubChem ID: 57653656

3-Methylpiperazin-2-one Chemical and Physical Properties

Names and Identifiers

• 3-Methylpiperazin-2-one
• 3-Methyl-2-piperazinone
• 3-Methyl-2-ketopiperazine
• 3-Methyl-2-oxopiperazin
• 3-Methyl-2-oxo-piperazine
• 3-Methyl-2-piperazinon
• 3-Methyl-piperazin-2-on
• 3-methyl-piperazin-2-one
• Piperazinone,3-methyl
• Piperazinone, 3-methyl-
• AK102951
• 3-methyl-2-oxopiperazine
• 2-methyl-piperazin-3-one
• ARONIS023578
• BSPUWRUTIOUGMZ-UHFFFAOYSA-N
• 2-PIPERAZINONE, 3-METHYL-
• SBB080100
• 1693AB
• STL068870
• BBL005346
• AB04135
• VZ27114
• SY0
• SB39950
• MFCD00154705
• CS-12261
• 23936-11-0
• Z336079670
• SY042487
• SCHEMBL254694
• AKOS016341214
• F31149
• SY020656
• F1905-0493
• (R)-3-methyl-piperazin-2-one
• MFCD07373459
• J-015286
• 3-Methyl-2-ketopiperazine, >=97.0% (GC)
• AB37140
• AKOS000319732
• DB-002297
• EN300-66679
• MFCD07373460
• CS-0046850
• DTXSID00408401
• AC-29652
• SY020655

• MDL： MFCD00154705
• Inchi： 1S/C5H10N2O/c1-4-5(8)7-3-2-6-4/h4,6H,2-3H2,1H3,(H,7,8)
• InChI Key： BSPUWRUTIOUGMZ-UHFFFAOYSA-N
• SMILES： O=C1C([H])(C([H])([H])[H])N([H])C([H])([H])C([H])([H])N1[H]

Computed Properties

• Exact Mass: 114.07900
• Monoisotopic Mass: 114.079312947g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 8
• Rotatable Bond Count: 0
• Complexity: 103
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.7
• Topological Polar Surface Area: 41.1

Experimental Properties

• PSA: 41.13000
• LogP: -0.24810

3-Methylpiperazin-2-one Security Information

• Symbol:
• Signal Word：Danger
• Hazard Statement： H319-H334
• Warning Statement： P261-P305+P351+P338-P342+P311
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：2
• Hazard Category Code： 36-43
• Safety Instruction： 26-36/37
• Hazardous Material Identification：
• HazardClass：IRRITANT

3-Methylpiperazin-2-one Customs Data

• HS CODE：2933599090
• Customs Data：

  China Customs Code:

  2933599090

  Overview:

  2933599090. Other compounds with pyrimidine ring in structure(Including other compounds with piperazine ring on the structure. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

  Declaration elements:

  Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

  Summary:

  2933599090. other compounds containing a pyrimidine ring (whether or not hydrogenated) or piperazine ring in the structure. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%